Cas no 1694878-67-5 (METHYL 2-AMINO-2-(3-FLUORO-4-HYDROXYPHENYL)ACETATE)

• Product Name: METHYL 2-AMINO-2-(3-FLUORO-4-HYDROXYPHENYL)ACETATE
• CAS No: 1694878-67-5
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5580980
• PubChem ID: 103946984
• Update Time: 2025-06-08

METHYL 2-AMINO-2-(3-FLUORO-4-HYDROXYPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-AMINO-2-(3-FLUORO-4-HYDROXYPHENYL)ACETATE
• Benzeneacetic acid, α-amino-3-fluoro-4-hydroxy-, methyl ester
• EN300-1845285
• 1694878-67-5

• Inchi： 1S/C9H10FNO3/c1-14-9(13)8(11)5-2-3-7(12)6(10)4-5/h2-4,8,12H,11H2,1H3
• InChI Key： UXFAWAMNKDRACZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(=O)OC)N)O

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 285.4±35.0 °C(Predicted)
• pka: 8.54±0.31(Predicted)

Additional information on METHYL 2-AMINO-2-(3-FLUORO-4-HYDROXYPHENYL)ACETATE

Professional Introduction to Methyl 2-Amino-2-(3-Fluoro-4-Hydroxyphenyl)Acetate (CAS No. 1694878-67-5)

Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate, identified by its CAS number 1694878-67-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amino acid derivatives, characterized by its unique structural motifs that include both amino and carboxyl functional groups, as well as a fluorine-substituted phenolic moiety. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate consists of a central acetate backbone, which is modified at the alpha position by an amino group. This configuration is reminiscent of natural amino acids, suggesting potential applications in peptidomimetic chemistry and the design of enzyme inhibitors. The phenyl ring is further functionalized with a fluorine atom at the 3-position and a hydroxyl group at the 4-position, which are critical for modulating electronic and steric properties. Such substituents are often employed to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their pronounced pharmacological effects. The fluorine atom, being electronegative, can influence the electronic distribution within the molecule, thereby affecting its interaction with biological targets. For instance, fluorine substitution has been shown to improve lipophilicity, reduce metabolic degradation, and increase binding affinity in protein-ligand interactions. The hydroxyl group on the phenyl ring can also participate in hydrogen bonding interactions, further enhancing molecular recognition.

One of the most compelling aspects of Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel scaffolds with potential applications in treating various diseases. For example, studies have demonstrated its role in developing kinase inhibitors, which are critical for targeting cancers and inflammatory disorders. The combination of an amino group and a fluorinated phenol provides a versatile platform for structure-activity relationship (SAR) studies.

The synthesis of Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate typically involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications such as fluorination and hydroxylation. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents with high regioselectivity. These synthetic strategies highlight the compound's significance as a key intermediate in complex molecule construction.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate's behavior. Molecular modeling studies have been instrumental in predicting its interactions with biological targets, such as enzymes and receptors. These predictions are crucial for designing molecules with improved pharmacokinetic profiles and reduced side effects. Additionally, computational methods have been used to optimize synthetic pathways, reducing costs and improving yields.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacological properties. Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate exemplifies this trend by incorporating both fluorine and hydroxyl groups into its structure. Such modifications have been associated with enhanced drug-like characteristics, including increased solubility, improved bioavailability, and prolonged half-life. These attributes make it an attractive candidate for further development into therapeutic agents.

In conclusion, Methyl 2-amino-2-(3-fluoro-4-hydroxyphenyl)acetate (CAS No. 1694878-67-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new ways to utilize this compound, it is expected to play an increasingly important role in drug discovery and development.